Cas no 1615-70-9 (2,4-Pentadienenitrile)

2,4-Pentadienenitrile structure
2,4-Pentadienenitrile structure
Product Name:2,4-Pentadienenitrile
CAS No:1615-70-9
MF:C5H5N
MW:79.0999009609222
CID:208236
PubChem ID:74170
Update Time:2025-04-19

2,4-Pentadienenitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienenitrile
    • 1,3-Butadiene, 1-cyano-
    • penta-2,4-dienenitrile
    • 1-Cyan-butadien-(1,3)
    • 1-cyano-1,3-butadiene
    • 1-Cyanobutadien
    • pentadiene nitrile
    • Vinyl-acrylsaeure-nitril
    • DTXSID8075099
    • NS00045868
    • 1615-70-9
    • 1-cyanobuta-1,3-diene
    • Inchi: 1S/C5H5N/c1-2-3-4-5-6/h2-4H,1H2
    • InChI Key: STSRVFAXSLNLLI-UHFFFAOYSA-N
    • SMILES: N#CC=CC=C

Computed Properties

  • Exact Mass: 79.04220
  • Monoisotopic Mass: 79.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 0.8444
  • Melting Point: -60°C
  • Boiling Point: 133.14°C (rough estimate)
  • Flash Point: 39.1°C
  • Refractive Index: 1.4880
  • PSA: 23.79000
  • LogP: 1.25218
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